Cas no 2549040-57-3 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine
• CAS No: 2549040-57-3
• MF: C₂₁H₂₆N₆
• MW: 362.471343517303
• CID: 5313844
• PubChem ID: 154582856
• Update Time: 2025-06-25

4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)-1-piperazinyl]pyrimidine
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine
• 2549040-57-3
• AKOS040710334
• F6619-7002

• Inchi： 1S/C21H26N6/c1-16-13-17(2)27(24-16)21-14-20(22-15-23-21)26-11-9-25(10-12-26)18(3)19-7-5-4-6-8-19/h4-8,13-15,18H,9-12H2,1-3H3
• InChI Key： QMNCYNOUXVTRHE-UHFFFAOYSA-N
• SMILES： N1(C(C)C2C=CC=CC=2)CCN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)CC1

Computed Properties

• Exact Mass: 362.22189485g/mol
• Monoisotopic Mass: 362.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.6±50.0 °C(Predicted)
• pka: 6.57±0.10(Predicted)

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine: A Comprehensive Overview

4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine, also known by its CAS number 2549040-57-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The structure of this compound is characterized by the presence of a pyrazole ring and a piperazine moiety, both of which contribute to its unique chemical properties and biological activity.

The pyrimidine core of this compound serves as a scaffold for various functional groups. The substitution pattern at positions 4 and 6 of the pyrimidine ring is particularly noteworthy. At position 4, there is a 3,5-dimethylpyrazol group, which introduces steric hindrance and electronic effects that can influence the compound's reactivity. At position 6, there is a piperazine group substituted with a 1-phenylethyl chain. Piperazine is a six-membered ring containing two nitrogen atoms, and its presence often enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

The synthesis of this compound involves a series of carefully designed reactions. The starting material is typically a pyrimidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The formation of the pyrazole ring often requires specific conditions, such as the use of hydrazine derivatives or other nitrogen-containing reagents. The piperazine moiety can be introduced through reductive amination or other cyclization reactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure makes it an attractive candidate for targeting various biological pathways. For instance, the presence of the pyrazole group has been shown to enhance the compound's ability to inhibit certain enzymes involved in inflammatory processes. Additionally, the piperazine moiety has been found to improve the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

In terms of pharmacological activity, this compound has demonstrated promising results in preclinical studies. It has been shown to exhibit potent anti-inflammatory and antioxidant properties, which could make it useful in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy.

The structural features of this compound also make it an interesting candidate for materials science applications. The aromaticity of the pyrimidine ring and the electron-donating properties of the substituents can influence its electronic properties, making it suitable for use in organic electronics or optoelectronic devices.

In conclusion, 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidine (CAS No: 2549040-57-3) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound holds promise for advancing both therapeutic interventions and materials science innovations.